2'-Amino-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile

• IUPAC Name: 2'-amino-7'-methyl-2,5'-dioxospiro[1H-indole-3,4'-6H-pyrano[3,2-c]pyridine]-3'-carbonitrile
• InChI: InChI=1S/C17H12N4O3/c1-8-6-12-13(15(22)20-8)17(10(7-18)14(19)24-12)9-4-2-3-5-11(9)21-16(17)23/h2-6H,19H2,1H3,(H,20,22)(H,21,23)
• InChI Key: AZLPIAADKRLNLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=O)N1)C3(C4=CC=CC=C4NC3=O)C(=C(O2)N)C#N
• Molecular Formula: C17H12N4O3
• Molecular Weight: 320.30 g/mol

Description

“2’-Amino-7’-methyl-2,5’-dioxo-5’,6’-dihydrospiro[indoline-3,4’-pyrano[3,2-c]pyridine]-3’-carbonitrile” is an organic compound. It is part of a collection of rare and unique chemicals provided to early discovery researchers. The compound has a linear formula of C17H13N3O4 and a molecular weight of 323.311.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple ring systems present. The compound includes an indoline ring and a pyrano[3,2-c]pyridine ring, both of which are part of a larger spirocyclic system.

Scientific Research Applications

Synthesis and Chemical Reactions

The synthesis of spiro compounds, including variants of the mentioned chemical structure, has been achieved through various methodologies, emphasizing the adaptability and reactivity of these compounds. For instance, one-pot, three-component reactions in water have been utilized to synthesize tetrahydrospiro compounds with good yields, showcasing the efficiency and eco-friendliness of these methods (Rahmati, Kenarkoohi, & Khavasi, 2012). Similarly, reactions involving quinoline-2,4-diones have produced spiro[indoline-3,4′-pyrano[3,2-c]quinolone]-3′-carbonitriles, indicating the versatility in synthesizing structurally diverse spirocyclic compounds (Aly et al., 2018).

Biological Relevance and Applications

Spirocyclic compounds have shown a range of potential biological activities, including their use as corrosion inhibitors and in the development of bioactive molecules. For instance, spiro[indoline-3,4′-pyrano[2,3-c]pyrazole] derivatives have been investigated as green corrosion inhibitors for mild steel in hydrochloric acid, demonstrating significant inhibition efficiency and suggesting their potential in industrial applications (Gupta et al., 2018). Additionally, the exploration of spiro compounds in organocatalytic domino reactions highlights their role in the sustainable synthesis of medicinally privileged molecules, underlining the intersection of green chemistry and pharmaceutical development (Borah, Bora, Ramesh, & Chowhan, 2022).